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Compound of Interest

Compound Name: 1,2-Butadiene, 1,4-dibromo-

Cat. No.: B15481738

Application Notes and Protocols for 1,2-Butadiene,
1,4-dibromo-

Disclaimer: Specific safety data for "1,2-Butadiene, 1,4-dibromo-" (CAS No. 20884-14-4) is
not readily available. The following procedures are based on general best practices for
handling reactive brominated organic compounds and information available for structurally
related chemicals. Researchers, scientists, and drug development professionals must conduct
a thorough risk assessment before handling this compound and consult with their institution's
Environmental Health and Safety (EHS) department. The information provided here should be
used as a guideline only.

Introduction

This document provides detailed application notes and protocols for the safe handling and
storage of "1,2-Butadiene, 1,4-dibromo-". This compound is a reactive intermediate and
requires careful management to ensure the safety of laboratory personnel and the integrity of
experiments.

Physical and Chemical Properties

Limited experimental data is available for "1,2-Butadiene, 1,4-dibromo-". The following table
summarizes computed and available data.
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Property Value

Molecular Formula CaHaBr2

Molecular Weight 211.88 g/mol

CAS Number 20884-14-4

Appearance Not available (likely a liquid or low-melting solid)
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Potential Hazards

While specific toxicity data is unavailable, based on its structure as a poly-brominated
unsaturated hydrocarbon, "1,2-Butadiene, 1,4-dibromo-" should be treated as a hazardous
substance with the following potential hazards:

o Toxicity: Likely toxic if swallowed, inhaled, or in contact with skin. Brominated organic
compounds can be irritants and may have long-term health effects.

o Corrosivity: May cause burns to skin and eyes upon direct contact.

o Reactivity: As an allene with bromine substituents, it may be unstable, especially at elevated
temperatures or in the presence of certain metals. It may be sensitive to light and air.

e Environmental Hazards: Halogenated organic compounds can be persistent in the
environment and harmful to aquatic life.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following are minimum requirements:

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.
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¢ Skin Protection:

o Gloves: Use chemically resistant gloves (e.g., Viton® or laminate film gloves). Double
gloving is recommended.

o Lab Coat: A flame-retardant lab coat is required.
o Apron: A chemically resistant apron should be worn over the lab coat.

o Respiratory Protection: All handling of "1,2-Butadiene, 1,4-dibromo-" must be conducted in
a certified chemical fume hood. If there is a risk of exposure outside of a fume hood, a
NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures

Experimental Protocol: General Handling

e Preparation:

o

Ensure a certified chemical fume hood is used for all operations.

[e]

Have all necessary PPE readily available and properly donned.

o

Keep an appropriate fire extinguisher (e.g., dry powder or carbon dioxide) accessible.

[¢]

Have a spill kit readily available.

e Dispensing and Use:

[e]

Before use, allow the container to equilibrate to room temperature.

o

Use only clean, dry glassware and equipment.

[¢]

Dispense the required amount of the compound carefully, avoiding splashes.

[e]

Keep the container tightly sealed when not in use.

[e]

Avoid heating the compound unless specifically required by a validated protocol, and do
S0 with extreme caution and appropriate safety measures (e.g., blast shield).
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e Post-Handling:

o

Thoroughly clean all equipment after use.

[¢]

Decontaminate the work area in the fume hood.

[¢]

Remove and dispose of PPE according to institutional guidelines.

[e]

Wash hands thoroughly with soap and water after handling.

Storage Requirements

Proper storage is crucial to maintain the stability and integrity of "1,2-Butadiene, 1,4-dibromo-
" and to prevent hazardous situations.

o Temperature: Store in a cool, dry, and well-ventilated area, away from heat and direct
sunlight. Refrigeration may be necessary; consult any supplier information for specific
temperature recommendations.

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and reactive
metals.

o Container: Keep in the original, tightly sealed container. The use of an inert atmosphere
(e.g., argon or nitrogen) is recommended for long-term storage to prevent degradation.

Spill and Emergency Procedures

Experimental Protocol: Spill Response
e Immediate Actions:
o Evacuate the immediate area of the spill.
o Alert nearby personnel and the laboratory supervisor.

o If the spill is large or if you are unsure how to handle it, call your institution's EHS
emergency number.

o Small Spill Cleanup (if trained and safe to do so):
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o Ensure proper PPE is worn, including respiratory protection.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads). Do not use combustible materials like paper towels.

o Carefully collect the absorbed material into a labeled, sealed waste container.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed
by soap and water.

o Collect all cleanup materials in a sealed container for hazardous waste disposal.

o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
attention.

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal

All waste containing "1,2-Butadiene, 1,4-dibromo-", including empty containers and
contaminated materials, must be disposed of as hazardous waste. Follow all local, state, and
federal regulations for hazardous waste disposal. Contact your institution's EHS department for
specific disposal procedures.

Visualizations
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 To cite this document: BenchChem. [Handling and storage procedures for "1,2-Butadiene,
1,4-dibromo-"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15481738#handling-and-storage-procedures-for-1-2-
butadiene-1-4-dibromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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